Cas no 10521-52-5 (9H-Purine-9-ethanol,6-amino-a-ethyl-)
10521-52-5 structure
Product Name:9H-Purine-9-ethanol,6-amino-a-ethyl-
CAS No:10521-52-5
MF:C9H13N5O
MW:207.232420682907
CID:232905
PubChem ID:338599
Update Time:2025-04-19
9H-Purine-9-ethanol,6-amino-a-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-9-ethanol,6-amino-a-ethyl-
- 1-(6-aminopurin-9-yl)butan-2-ol
- 1-(6-amino-purin-9-yl)-butan-2-ol
- 6-Amino-9-(2-hydroxybutyl)-purin
- 9-(2-hydroxybutyl)adenine
- AC1L7O66
- NSC361754
- 10521-52-5
- SCHEMBL13394189
- DTXSID00320598
- NSC-361754
-
- Inchi: 1S/C9H13N5O/c1-2-6(15)3-14-5-13-7-8(10)11-4-12-9(7)14/h4-6,15H,2-3H2,1H3,(H2,10,11,12)
- InChI Key: XHGGCEWELHECNF-UHFFFAOYSA-N
- SMILES: OC(CC)CN1C=NC2=C(N)N=CN=C12
Computed Properties
- Exact Mass: 207.11219
- Monoisotopic Mass: 207.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 458.3°Cat760mmHg
- Flash Point: 231°C
- Refractive Index: 1.717
- PSA: 89.85
- LogP: 0.76060
9H-Purine-9-ethanol,6-amino-a-ethyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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